4-Methyl-2-[(3-pyridinylamino)carbonyl]benzoic acid

• Molecular Formula: C14H12N2O3
• Molecular Weight: 256.26 g/mol
• IUPAC Name: 4-methyl-2-(pyridin-3-ylcarbamoyl)benzoic acid
• InChI: InChI=1S/C14H12N2O3/c1-9-4-5-11(14(18)19)12(7-9)13(17)16-10-3-2-6-15-8-10/h2-8H,1H3,(H,16,17)(H,18,19)
• InChI Key: VRKXOMGMUBFIKR-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)O)C(=O)NC2=CN=CC=C2

Description

4-Methyl-2-[(3-pyridinylamino)carbonyl]benzoic acid, also known as GW501516, is a synthetic drug that was initially developed for the treatment of metabolic and cardiovascular diseases. It belongs to the class of drugs called peroxisome proliferator-activated receptor delta (PPARδ) agonists. GW501516 has gained attention in the scientific community due to its potential to enhance endurance performance and improve lipid metabolism.

Mechanism of Action

4-Methyl-2-[(3-pyridinylamino)carbonyl]benzoic acid works by activating PPARδ, a nuclear receptor that regulates the expression of genes involved in lipid metabolism, glucose homeostasis, and inflammation. Activation of PPARδ leads to the upregulation of genes involved in fatty acid oxidation, mitochondrial biogenesis, and glucose uptake. This results in improved lipid metabolism, increased endurance performance, and improved insulin sensitivity.
Biochemical and Physiological Effects
4-Methyl-2-[(3-pyridinylamino)carbonyl]benzoic acid has been shown to improve endurance performance in animal models and human athletes. It has also been shown to lower triglyceride levels and improve insulin sensitivity in animal models. 4-Methyl-2-[(3-pyridinylamino)carbonyl]benzoic acid has been investigated for its potential to treat metabolic disorders such as obesity, dyslipidemia, and type 2 diabetes.

Advantages and Limitations for Lab Experiments

4-Methyl-2-[(3-pyridinylamino)carbonyl]benzoic acid has several advantages for lab experiments, including its ability to improve lipid metabolism and endurance performance. However, there are also limitations to its use, including potential side effects and the need for careful dosing and monitoring.

Future Directions

There are several future directions for research on 4-Methyl-2-[(3-pyridinylamino)carbonyl]benzoic acid, including its potential use in the treatment of metabolic disorders such as obesity, dyslipidemia, and type 2 diabetes. Further research is needed to fully understand the mechanism of action of 4-Methyl-2-[(3-pyridinylamino)carbonyl]benzoic acid and its potential side effects. Additionally, there is a need for more studies on the long-term effects of 4-Methyl-2-[(3-pyridinylamino)carbonyl]benzoic acid use.

Synthesis Methods

4-Methyl-2-[(3-pyridinylamino)carbonyl]benzoic acid is synthesized through a multi-step process that involves the reaction of 2-(4-methyl-2-(trifluoromethyl)phenyl)acetic acid with thionyl chloride, followed by the reaction with 3-pyridinecarboxylic acid and ammonia. The final product is obtained by the reaction of the intermediate with N,N-dimethylformamide dimethyl acetal.

Scientific Research Applications

4-Methyl-2-[(3-pyridinylamino)carbonyl]benzoic acid has been extensively studied for its potential to improve endurance performance and lipid metabolism. It has been shown to increase the expression of genes involved in fatty acid metabolism and improve insulin sensitivity. 4-Methyl-2-[(3-pyridinylamino)carbonyl]benzoic acid has also been investigated for its potential to treat metabolic disorders such as obesity, dyslipidemia, and type 2 diabetes.